methyl 4-{2-[(2-furylmethyl)amino]-2-oxoethoxy}-3-methoxybenzoate
Description
Synthesis Analysis
Synthesis involves several steps, beginning with the methylation of dimethyl sulfate to produce a methoxybenzoate derivative, followed by reactions such as thiocyanation, ethylation, and oxidation, as demonstrated in the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid (Wang Yu, 2008). Such processes are critical for introducing specific functional groups and achieving the desired molecular structure.
Molecular Structure Analysis
Molecular structure analysis often utilizes spectroscopic methods such as FT-IR, UV–Vis, 1H-, and 13C-NMR spectroscopies, as well as density functional theory (DFT) for theoretical predictions. These methods help in identifying the chemical structure and understanding the molecular interactions within the compound, as shown in the study of 2-ethoxy-4-[(5-oxo-3-phenyl-1,5-dihydro-1,2,4-triazol-4-ylimino)-methyl]-phenyl-4-methoxybenzoate (Hilal Medetalibeyoglu, 2021).
Chemical Reactions and Properties
Chemical reactions involving methoxybenzoate derivatives can range from simple substitutions to complex cyclization processes. For instance, the Stobbe condensation demonstrates the cyclization of methoxycarbonyl compounds to form benzofuran derivatives (S. M. Abdel‐Wahhab, L. S. El-Assal, 1968), indicating the reactivity of the methoxybenzoate group in forming cyclic structures.
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure can be determined experimentally. The crystal structure analysis provides insights into the molecular arrangement and hydrogen bonding patterns, as seen in compounds like 2,4-dimethoxybenzoic acid (D. H. Barich, M. Zell, D. Powell, E. Munson, 2004).
properties
IUPAC Name |
methyl 4-[2-(furan-2-ylmethylamino)-2-oxoethoxy]-3-methoxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO6/c1-20-14-8-11(16(19)21-2)5-6-13(14)23-10-15(18)17-9-12-4-3-7-22-12/h3-8H,9-10H2,1-2H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNCNOZARRRXZCK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)OC)OCC(=O)NCC2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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